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Compound of Interest

Compound Name: Oxazosulfyl

Cat. No.: B8228571 Get Quote

An In-depth Examination of the Effects of the Novel Insecticide Oxazosulfyl on Non-target

Aquatic Organisms

Introduction
Oxazosulfyl is a novel insecticide belonging to the sulfyl chemical class, developed by

Sumitomo Chemical. It exhibits a broad spectrum of activity against major rice pests, including

those resistant to existing insecticides. Its unique mode of action and efficacy make it a

significant new tool in crop protection. However, the introduction of any new pesticide into the

environment necessitates a thorough evaluation of its potential impacts on non-target

organisms. This technical guide provides a comprehensive overview of the known

ecotoxicological effects of Oxazosulfyl on non-target aquatic organisms, with a focus on data

relevant to researchers, scientists, and drug development professionals.
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Property Value

Common Name Oxazosulfyl

IUPAC Name
2-[3-(ethylsulfonyl)pyridin-2-yl]-5-

[(trifluoromethyl)sulfonyl]-1,3-benzoxazole[1][2]

CAS Number 1616678-32-0[1][3]

Chemical Formula C₁₅H₁₁F₃N₂O₅S₂[1][3]

Molecular Weight 420.38 g/mol [1]

Chemical Structure

Mode of Action in Non-Target Aquatic Organisms
The primary mode of action of Oxazosulfyl in target insect pests is the inhibition of the

vesicular acetylcholine transporter (VAChT). This disruption of cholinergic synaptic

transmission leads to a reduction in nerve activity, paralysis, and eventual death of the insect[4]

[5][6][7]. Additionally, Oxazosulfyl has been shown to act as a state-dependent blocker of

voltage-gated sodium channels (VGSCs), binding to and stabilizing the slow-inactivated state

of these channels, which further contributes to the depression of nerve activity[5][8][9][10][11].

While the specific molecular interactions in non-target aquatic organisms have not been as

extensively studied, it is presumed that a similar mode of action, particularly on the nervous

systems of aquatic invertebrates, is responsible for the observed toxic effects.
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Diagram 1: Dual Mode of Action of Oxazosulfyl in Invertebrates.

Ecotoxicological Data
The following tables summarize the available quantitative data on the acute ecotoxicity of

Oxazosulfyl to various non-target aquatic organisms. It is important to note the distinction

between the technical grade (TG) active ingredient and formulated products, such as the 3.0%

granular (GR) formulation, as their toxicity profiles can differ significantly.

Acute Toxicity to Aquatic Invertebrates

Species
Active
Ingredient/For
mulation

Endpoint Value (mg/L) Reference

Daphnia magna

(Water Flea)

Oxazosulfyl

Technical Grade

48-hour EC₅₀

(Immobilization)
> 8.0 [4]

Daphnia magna

(Water Flea)

Oxazosulfyl 3.0%

GR

48-hour EC₅₀

(Immobilization)
> 1000 [4]

Chironomus

yoshimatsui

(Midge)

Oxazosulfyl

Technical Grade
48-hour EC₅₀ 0.036 [4]

Acute Toxicity to Fish

Species
Active
Ingredient/For
mulation

Endpoint Value (mg/L) Reference

Cyprinus carpio

(Common Carp)

Oxazosulfyl

Technical Grade
96-hour LC₅₀ > 7.9 [4]

Cyprinus carpio

(Common Carp)

Oxazosulfyl 3.0%

GR
96-hour LC₅₀ > 1000 [4]

Toxicity to Aquatic Plants
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Species
Active
Ingredient/For
mulation

Endpoint Value (mg/L) Reference

Raphidocelis

subcapitata

(Green Alga)

Oxazosulfyl

Technical Grade

72-hour ErC₅₀

(Growth Rate

Inhibition)

2.2 [4]

Raphidocelis

subcapitata

(Green Alga)

Oxazosulfyl 3.0%

GR

72-hour ErC₅₀

(Growth Rate

Inhibition)

100 [4]

Chronic Toxicity Data
Currently, there is a lack of publicly available data on the chronic toxicity (e.g., No-Observed-

Effect Concentration, NOEC) of Oxazosulfyl to non-target aquatic organisms. Such data is

crucial for a comprehensive environmental risk assessment and for understanding the potential

long-term impacts of this insecticide on aquatic ecosystems.

Toxicity to Amphibians
No specific studies on the ecotoxicological effects of Oxazosulfyl on amphibians have been

identified in the public domain at the time of this report. This represents a significant data gap,

as amphibians are known to be particularly sensitive to pesticide exposure.

Experimental Protocols
While the specific, detailed experimental protocols for the ecotoxicological studies of

Oxazosulfyl are not publicly available, they are likely to have followed standardized

international guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following are generalized descriptions of the

probable methodologies based on these standard guidelines.

Fish Acute Toxicity Test (based on OECD Guideline 203)
This test is designed to determine the median lethal concentration (LC₅₀) of a substance in fish

over a 96-hour exposure period.
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Test Organism: A recommended fish species, such as Cyprinus carpio (Common Carp) or

Oncorhynchus mykiss (Rainbow Trout).

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

controlled environment. Key parameters such as temperature, pH, and dissolved oxygen are

monitored and maintained within specified limits.

Exposure Duration: 96 hours.

Observations: Mortalities and any sublethal effects (e.g., abnormal behavior, discoloration)

are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC₅₀, the concentration estimated to cause mortality in 50% of the test fish, is

calculated.
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Diagram 2: General Workflow for a Fish Acute Toxicity Test.
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Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)
This test evaluates the acute toxicity of a substance to Daphnia species by determining the

concentration that immobilizes 50% of the organisms (EC₅₀).

Test Organism: Young daphnids (Daphnia magna), less than 24 hours old.

Test Conditions: Daphnids are exposed to a series of concentrations of the test substance in

a static or semi-static system.

Exposure Duration: 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The EC₅₀ for immobilization is calculated at 48 hours.

Algal Growth Inhibition Test (based on OECD Guideline
201)
This test assesses the effects of a substance on the growth of freshwater microalgae.

Test Organism: An exponentially growing culture of a green alga, such as Raphidocelis

subcapitata.

Test Conditions: Algal cultures are exposed to various concentrations of the test substance in

a nutrient-rich medium under continuous illumination and controlled temperature.

Exposure Duration: 72 hours.

Observations: Algal growth is measured at 24, 48, and 72 hours, typically by cell counts or

spectrophotometric methods.

Endpoint: The ErC₅₀ (growth rate inhibition) or EbC₅₀ (biomass inhibition) is calculated.

Environmental Fate and Degradation
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The environmental persistence and degradation of Oxazosulfyl are key factors in determining

its potential for long-term ecotoxicological effects. In hydrolysis studies, Oxazosulfyl was found

to be stable in acidic and neutral buffer solutions (pH 4 and 7). In an alkaline buffer solution (pH

9), degradation occurred with a half-life of 281 days at 25°C. The primary degradation pathway

in water is the cleavage of the oxazole ring. Photodegradation in natural water is slightly

accelerated, with a half-life of 156 days under simulated sunlight conditions. In soil, the

degradation half-life is considerably longer. The primary metabolic pathway in plants also

involves the hydrolysis and cleavage of the oxazole ring, with subsequent degradation and

incorporation into plant constituents.

Conclusion and Future Research Directions
The available data indicate that while the technical grade of Oxazosulfyl presents some level

of acute toxicity to certain non-target aquatic organisms, particularly the midge Chironomus

yoshimatsui, the granular formulation (3.0% GR) exhibits significantly lower acute toxicity.

However, the current understanding of the ecotoxicological profile of Oxazosulfyl is
incomplete.

Key areas for future research include:

Chronic Toxicity Studies: Long-term studies are essential to determine the NOEC values for

various aquatic species to assess the risks associated with continuous, low-level exposure.

Amphibian Toxicity: Given the ecological importance and sensitivity of amphibians, dedicated

studies on the effects of Oxazosulfyl on this group are crucial.

Metabolite Toxicity: The ecotoxicity of the degradation products of Oxazosulfyl in aquatic

environments should be investigated to ensure a comprehensive risk assessment.

Sublethal Effects: Research into the sublethal effects of Oxazosulfyl on the behavior,

reproduction, and development of non-target aquatic organisms would provide a more

nuanced understanding of its potential environmental impact.

A more complete dataset in these areas will be vital for developing robust environmental risk

assessments and ensuring the sustainable use of this novel insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8228571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8228571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

